4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-dimethoxy-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C13H17N7O2/c1-19(11-16-12(21-2)18-13(17-11)22-3)9-7-20(8-9)10-6-14-4-5-15-10/h4-6,9H,7-8H2,1-3H3
• InChI Key: MNAZCCQFGFNJKD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2)C3=NC(=NC(=N3)OC)OC
• Molecular Formula: C13H17N7O2
• Molecular Weight: 303.32 g/mol

Description

DMTMM is an organic triazine derivative commonly used for activation of carboxylic acids, particularly for amide synthesis. It is usually used in the chloride form but the tetrafluoroborate salt is also commercially available.

Synthesis Analysis

DMTMM is prepared by reaction of 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) with N-methylmorpholine (NMM). CDMT spontaneously reacts with NMM to form the quaternary ammonium chloride salt of DMTMM.

Molecular Structure Analysis

The molecular structure of DMTMM includes a triazine ring with two methoxy groups and a morpholinium group attached. The molecular formula is C10H17ClN4O3.

Chemical Reactions Analysis

DMTMM is used in amide coupling, one of the most common reactions in organic chemistry. It has also been used to synthesize other carboxylic functional groups such as esters and anhydrides.

Physical And Chemical Properties Analysis

The molar mass of DMTMM is 276.72 g·mol−1. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Peptide Synthesis and Amide Coupling

DMTMM is commonly employed as a condensing agent for peptide synthesis. It facilitates the coupling of carboxylic acids with amines, leading to the formation of amides. Specifically, DMTMM is used in the following transformations:

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Biodegradable Films and Coatings

Recent research has explored the use of DMTMM in developing biodegradable films. These films exhibit improved properties, including:

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Alternative Coupling Reagent

DMTMM tetrafluoroborate (DMTMM BF4) serves as an alternative coupling reagent to DMTMM chloride in peptide synthesis. .

Materials Science and Surface Modification

Researchers investigate DMTMM for surface modification of materials, such as functionalizing nanoparticles or modifying polymer surfaces.

Mechanism of Action

Target of Action

The primary target of this compound is carboxylic acids . Carboxylic acids are organic compounds that contain a carboxyl group (-COOH). They play a crucial role in the biochemistry of life, being involved in the formation of proteins, carbohydrates, and lipids.

Mode of Action

The compound interacts with its targets through a process known as amidation . Amidation is a type of condensation reaction that involves the conversion of a carboxylic acid to an amide. The compound acts as a condensation reagent, facilitating the reaction between carboxylic acids and amines to form amides .

Biochemical Pathways

The compound affects the biochemical pathway of amide synthesis . Amides are important in biochemistry, as they form the backbone of proteins. The formation of amides from carboxylic acids and amines is a key step in protein synthesis.

Pharmacokinetics

It is known that the compound is highly reactive, suggesting that it may be rapidly metabolized and excreted .

Result of Action

The result of the compound’s action is the formation of amides from carboxylic acids and amines . This can have significant effects at the molecular and cellular level, as amides are integral to the structure and function of proteins.

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For example, the compound mediates amidation reactions in alcohol and aqueous solutions . Therefore, the presence and concentration of these solvents can affect the compound’s action. Additionally, the compound should be protected from light and stored in a dry place to maintain its stability .

Safety and Hazards

DMTMM is labeled as a danger according to GHS labelling. Hazard statements include H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage).